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Cat. No.: B8782865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a license to handle, synthesize, or test azidoethane. The handling of

azidoethane is extremely dangerous due to its explosive nature and potential toxicity, and

should only be undertaken by trained professionals in appropriately equipped facilities with

stringent safety protocols in place.

Introduction
Azidoethane (CH₃CH₂N₃), also known as ethyl azide, is a low molecular weight organic azide

that presents significant hazards due to its high-energy nature. While its reactive properties

make it a potential reagent in organic synthesis, particularly in click chemistry and the formation

of nitrogen-containing heterocycles, its inherent instability and toxicity demand a thorough

understanding of its hazardous properties. This technical guide provides a comprehensive

overview of the available explosive and toxicological data for azidoethane, outlines relevant

experimental protocols for its assessment, and furnishes a framework for the safe handling and

evaluation of this and similar energetic materials.

Explosive Properties of Azidoethane
Azidoethane is a highly sensitive and powerful explosive. Its explosive nature is attributed to

the high positive enthalpy of formation and the facile release of nitrogen gas upon

decomposition. Small organic azides are known to be particularly unstable.
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Summary of Explosive Data
While specific, experimentally determined quantitative data for azidoethane's explosive

properties are not readily available in publicly accessible literature, the following table outlines

the key parameters used to characterize explosive materials. For context, comparative data for

well-characterized explosives are provided where available. Researchers generating new data

on azidoethane should aim to populate such a table.

Table 1: Explosive Properties of Azidoethane and Reference Compounds

Property
Azidoethane
(C₂H₅N₃)

RDX HMX Nitroglycerin

Detonation

Velocity (m/s)

Data not

available
8,750 9,100 7,700

Impact

Sensitivity (J)

Data not

available
7.4 7.4 0.2

Friction

Sensitivity (N)

Data not

available
120 120 < 0.1

Heat of

Formation

(kJ/mol)

+266.872[1] +62.8 +74.9 -370.3

Heat of

Explosion (kJ/kg)

Data not

available
5,440 5,650 6,280

Decomposition

Temperature (°C)

Decomposes

measurably at

200°C[2]

~205 ~280 Explodes at 218

Toxicological Profile of Azidoethane
The toxicological properties of azidoethane are not well-documented in public literature.

However, based on the known toxicity of other organic and inorganic azides, it should be

handled with extreme caution as a substance with high acute toxicity. It is qualitatively

described as being irritating to the eyes, respiratory system, and skin[1].
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Summary of Toxicological Data
The following tables provide a template for the key toxicological endpoints that must be

evaluated for a comprehensive hazard assessment of azidoethane. Due to the lack of specific

data for azidoethane, these tables remain to be populated by experimental studies.

Table 2: Acute Toxicity Data for Azidoethane

Endpoint
Route of
Administration

Test Species
Value (e.g.,
mg/kg, ppm)

Classification

LD₅₀ Oral Rat
Data not

available
-

LD₅₀ Dermal Rabbit
Data not

available
-

LC₅₀ Inhalation Rat
Data not

available
-

Table 3: Local Tolerance Testing for Azidoethane

Test Test Species Observation Result Classification

Skin

Corrosion/Irritatio

n

Rabbit
Erythema,

edema

Data not

available
-

Serious Eye

Damage/Irritation
Rabbit

Corneal opacity,

iritis, conjunctival

redness/edema

Data not

available
-

Table 4: Genotoxicity Data for Azidoethane
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Assay Test System
Metabolic
Activation

Result

Ames Test (Bacterial

Reverse Mutation)
S. typhimurium With and without S9 Data not available

Experimental Protocols
Standardized protocols are essential for the safe and reliable determination of explosive and

toxicological properties. The following sections detail the methodologies for key experiments.

Synthesis and Purification of Azidoethane
Caution: The synthesis of azidoethane should only be performed by experienced chemists in a

controlled environment with appropriate safety measures, including a blast shield.

A common laboratory-scale synthesis involves the nucleophilic substitution of an ethyl halide

with an azide salt.

Reaction: Ethyl bromide or iodide is reacted with sodium azide in a suitable solvent (e.g.,

aqueous ethanol).

Purification: Due to its volatility and explosive nature, distillation should be avoided.

Purification is typically achieved by careful extraction and washing. The final product should

be stored in a dilute solution and kept cold.

Explosive Properties Testing
The velocity at which a detonation wave propagates through an explosive is a key performance

indicator.

Methodology: The detonation velocity of liquid explosives can be measured using a variety of

techniques, including the use of ionization probes or optical methods placed at known

distances along a column of the explosive. High-speed photography can also be employed

to visualize the detonation front. For a liquid sample, it is contained within a tube of a specific

diameter.
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This test determines the sensitivity of an explosive to initiation by impact.

Apparatus: A drop-hammer apparatus, such as the Bruceton or Rotter type, is used.

Procedure: A small, measured amount of the liquid azidoethane is placed on an anvil. A

specified weight is dropped from varying heights onto a striker in contact with the sample.

The height at which there is a 50% probability of initiation (h₅₀) is determined statistically.

This test assesses the sensitivity of an explosive to initiation by friction.

Apparatus: A BAM (Bundesanstalt für Materialforschung und -prüfung) or similar friction

apparatus is used.

Procedure: A small sample of the liquid is applied to a porcelain plate. A weighted porcelain

pin is then drawn across the sample at a controlled speed. The load on the pin is varied to

determine the point at which initiation occurs in a certain percentage of trials.

Toxicological Testing
All toxicological testing must be conducted in accordance with internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

This method is used to determine the LD₅₀ of a substance.

Test Species: Typically rats.

Procedure: A single dose of azidoethane is administered by oral gavage to a small group of

animals. The animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality. The dose for the next group of animals is adjusted based on the outcome of the

previous group. This stepwise procedure allows for the estimation of the LD₅₀ with a reduced

number of animals.

This test assesses the potential of a substance to cause skin irritation or corrosion.

Test Species: Typically albino rabbits.
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Procedure: A small amount of azidoethane is applied to a shaved patch of skin and covered

with a gauze patch for a specified duration (e.g., 4 hours). The skin is then observed for

signs of erythema (redness) and edema (swelling) at various time points after patch removal.

This test evaluates the potential of a substance to cause eye irritation or damage.

Test Species: Typically albino rabbits.

Procedure: A small, measured amount of azidoethane is instilled into the conjunctival sac of

one eye of the test animal. The eye is then examined for signs of corneal opacity, iritis, and

conjunctival redness and edema at specific intervals.

This in vitro test is used to assess the mutagenic potential of a substance.

Test System: Histidine-requiring strains of Salmonella typhimurium.

Procedure: The bacterial strains are exposed to various concentrations of azidoethane, both

with and without an exogenous metabolic activation system (S9 mix). The number of

revertant colonies (bacteria that have regained the ability to synthesize histidine) is counted.

A significant, dose-dependent increase in the number of revertant colonies compared to the

negative control indicates a mutagenic potential. For a volatile compound like azidoethane,

a desiccator or sealed-plate method is necessary to ensure adequate exposure of the

bacteria to the test substance.

Signaling Pathways and Metabolism
There is currently no publicly available information on the specific metabolic pathways of

azidoethane in biological systems or its interaction with cellular signaling pathways. Research

in this area would be crucial for a complete toxicological assessment. Such studies would likely

involve in vivo animal models to identify metabolites in urine and feces, as well as in vitro

studies using liver microsomes to investigate the enzymes involved in its metabolism.

Visualizations
Experimental Workflow for Impact Sensitivity Testing
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Sample Preparation

Drop-Hammer Test

Data Analysis

Prepare Azidoethane Sample

Place Sample on Anvil

Set Drop Height

Release Weight

Observe for Initiation

Initiation?

Record Result

Yes/No

Adjust Drop Height

Calculate h₅₀

After sufficient trials

Click to download full resolution via product page

Caption: Workflow for determining the impact sensitivity of azidoethane.
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Logical Flow for Acute Oral Toxicity Assessment

Phase 1: Dose Range Finding

Phase 2: Observation and Decision

Phase 3: Dose Adjustment and Further Testing

Final Analysis

Administer Starting Dose
(e.g., 300 mg/kg) to Group 1

Observe for 14 Days
(Toxicity/Mortality)

Outcome?

Increase Dose for Next Group

No Toxicity

Decrease Dose for Next Group

Toxicity/Mortality

Stop Test and Classify

Clear Outcome

New Group New Group

Determine LD₅₀ and GHS Classification

Click to download full resolution via product page

Caption: Decision process for acute oral toxicity testing via OECD 423.

Conclusion
Azidoethane is a hazardous material with significant explosive and potential toxicological risks.

The lack of comprehensive, publicly available quantitative data underscores the need for

careful, systematic evaluation by any organization intending to handle or synthesize this

compound. The experimental protocols and data frameworks provided in this guide are

intended to support researchers in generating the necessary data to perform a thorough risk

assessment and to ensure the implementation of appropriate safety measures. It is imperative
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that the handling of azidoethane be restricted to facilities and personnel that can adequately

manage its extreme hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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